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Compound of Interest

Compound Name: K-7174 dihydrochloride

Cat. No.: B1684680 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and proper chemical handling is paramount. This guide provides detailed procedures for the

safe disposal of K-7174 dihydrochloride, a compound requiring careful management due to

its significant hazard profile.

K-7174 dihydrochloride is classified as a highly toxic substance, fatal if swallowed, inhaled, or

in contact with skin, and can cause organ damage through prolonged or repeated exposure.

Adherence to strict disposal protocols is essential to mitigate risks to personnel and the

environment.

Hazard Summary
A clear understanding of the hazards associated with K-7174 dihydrochloride is fundamental

to its safe handling and disposal.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed

Acute Toxicity, Dermal Category 2 H310: Fatal in contact with skin

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled

Specific Target Organ Toxicity

(Repeated Exposure), Oral
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure if

swallowed

Data sourced from the Sigma-Aldrich Safety Data Sheet.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of K-7174
dihydrochloride. This procedure is designed to be executed by trained laboratory personnel in

a controlled environment.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves (e.g., Nitrile rubber), a lab coat,

and eye protection.

A NIOSH-approved respirator is required when handling the solid form to prevent inhalation

of dust.

2. Waste Collection:

Collect waste K-7174 dihydrochloride, including any contaminated materials (e.g.,

weighing paper, pipette tips), in a dedicated, clearly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.[1]

Handle uncleaned containers as you would the product itself.[1]
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3. Spill Management:

In the event of a spill, avoid generating dust.[1]

Carefully take up the spilled material and place it in the designated waste container.[1]

Clean the affected area thoroughly.[1]

Do not allow the product to enter drains.[1]

4. Final Disposal:

Dispose of the sealed waste container through an approved hazardous waste disposal

facility.

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Experimental Protocols
Detailed experimental protocols for the use of K-7174 dihydrochloride were not available in

the provided search results. Researchers should consult relevant scientific literature and

institutional guidelines for specific experimental methodologies.

Disposal Workflow
The following diagram illustrates the logical workflow for the safe disposal of K-7174
dihydrochloride.
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Preparation

Waste Collection & Management

Final Disposal

Don Personal Protective Equipment (PPE)
- Chemical-resistant gloves

- Lab coat
- Eye protection

- Respirator

Collect waste K-7174 dihydrochloride
and contaminated materials.

Securely seal in a labeled
hazardous waste container.

Manage spills by avoiding dust generation
and cleaning the affected area.

Dispose of container through an
approved hazardous waste facility.

Adhere to all local, state, and
federal regulations.

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of K-7174 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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